Cas no 885271-27-2 (2H-1-Benzopyran-3-carboxaldehyde,6,8-dibromo-)

2H-1-Benzopyran-3-carboxaldehyde,6,8-dibromo- structure
885271-27-2 structure
Product Name:2H-1-Benzopyran-3-carboxaldehyde,6,8-dibromo-
CAS No:885271-27-2
MF:C10H6Br2O2
MW:317.961441516876
MDL:MFCD04114600
CID:710805
Update Time:2023-11-28

2H-1-Benzopyran-3-carboxaldehyde,6,8-dibromo- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-3-carboxaldehyde,6,8-dibromo-
    • 6,8-Dibromo-2H-chromene-3-carbaldehyde
    • 2H-1-Benzopyran-3-carboxaldehyde,6,8-dibromo
    • 6,8-Dibromo-2H-1-benzopyran-3-carboxaldehyde (ACI)
    • MDL： MFCD04114600
    • Inchi： 1S/C10H6Br2O2/c11-8-2-7-1-6(4-13)5-14-10(7)9(12)3-8/h1-4H,5H2
    • InChI Key： BBEJJUHVSRCENG-UHFFFAOYSA-N
    • SMILES： O=CC1COC2C(=CC(=CC=2Br)Br)C=1

Computed Properties

  • Exact Mass: 315.87300
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.8

Experimental Properties

  • PSA: 26.30000
  • LogP: 3.18630

2H-1-Benzopyran-3-carboxaldehyde,6,8-dibromo- Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2H-1-Benzopyran-3-carboxaldehyde,6,8-dibromo- Pricemore >>

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2H-1-Benzopyran-3-carboxaldehyde,6,8-dibromo- Production Method

Production Method 1

90-59-5 90-59-5
885271-27-2 885271-27-2
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: 1,4-Dioxane ;  2 h, reflux
Reference
Design, one-pot synthesis, molecular docking study, and antibacterial evaluation of novel 2H-chromene based imidazo[1,2-a]pyridine derivatives as potent peptide deformylase inhibitors
Mishra, Nilima Priyadarsini; Mohapatra, Seetaram; Sahoo, Chita Ranjan; Raiguru, Bishnu Prasad; Nayak, Sabita; et al, Journal of Molecular Structure, 2021, 1246,

Production Method 2

90-59-5 90-59-5
885271-27-2 885271-27-2
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: 1,4-Dioxane ;  2 h, reflux
Reference
One-pot multicomponent synthesis of 4-((2H-chromen-3-yl)/(2-phenyl-2H-chromen-3-yl)methylene)-3-methylisoxazol-5(4H)-ones and evaluation of their antibacterial activity
Mishra, Deepak Ranjan; Panda, Bhabani Shankar; Nayak, Sabita; Rauta, Naresh Kumar; Mohapatra, Seetaram; et al, Tetrahedron, 2022, 124,

Production Method 3

90-59-5 90-59-5
885271-27-2 885271-27-2
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: 1,4-Dioxane ;  2 h, reflux
Reference
Organocatalytic conjugate addition of nitroalkanes to 2H-chromene-3-carboxaldehydes: synthesis of highly functionalized chroman derivatives
Zhang, Jun-min; Lou, Chun-liang; Hu, Zhi-peng; Yan, Ming, ARKIVOC (Gainesville, 2009, (14), 362-375

2H-1-Benzopyran-3-carboxaldehyde,6,8-dibromo- Raw materials

2H-1-Benzopyran-3-carboxaldehyde,6,8-dibromo- Preparation Products

2H-1-Benzopyran-3-carboxaldehyde,6,8-dibromo- Related Literature

885271-27-2 (2H-1-Benzopyran-3-carboxaldehyde,6,8-dibromo-) Related Products

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